methyl N-[(6-phenylimidazo[2,1-b][1,3]thiazol-3-yl)carbonyl]glycinate

• IUPAC Name: methyl 2-[(6-phenylimidazo[2,1-b][1,3]thiazole-3-carbonyl)amino]acetate
• InChI: InChI=1S/C15H13N3O3S/c1-21-13(19)7-16-14(20)12-9-22-15-17-11(8-18(12)15)10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3,(H,16,20)
• InChI Key: MJISMBKVXJARIK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC(=O)C1=CSC2=NC(=CN12)C3=CC=CC=C3
• Molecular Formula: C15H13N3O3S
• Molecular Weight: 315.3 g/mol

Description

Methyl N-[(6-phenylimidazo[2,1-b][1,3]thiazol-3-yl)carbonyl]glycinate, commonly known as MITC, is a synthetic compound that has been extensively studied for its potential use in scientific research. MITC belongs to the class of thiazole compounds and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of MITC is not fully understood. However, studies have suggested that it can interact with various biological targets such as proteases and kinases. MITC has been shown to inhibit the activity of several proteases such as cathepsin B and L, which are involved in the degradation of extracellular matrix proteins. It has also been found to inhibit the activity of kinases such as JNK and ERK, which are involved in the regulation of cell proliferation and survival.
Biochemical and Physiological Effects:
MITC has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. MITC has also been shown to reduce the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). MITC has been found to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

MITC has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized with high purity and yield. MITC has a unique chemical structure and properties that make it an ideal tool compound for studying the mechanism of action of various biological targets. However, MITC also has some limitations. It is a relatively new compound and its biological activity and toxicity profile are not fully understood. MITC is also expensive and may not be readily available in large quantities.

Future Directions

MITC has several potential future directions for scientific research. It can be used as a tool compound to study the mechanism of action of various biological targets such as proteases and kinases. MITC can also be used as a lead compound for the development of new drugs for the treatment of cancer, inflammation, and infectious diseases. Further studies are needed to fully understand the biological activity and toxicity profile of MITC. In addition, the development of new synthesis methods for MITC can help to improve its availability and reduce its cost.

Synthesis Methods

MITC is synthesized by reacting 6-phenylimidazo[2,1-b][1,3]thiazole-3-carbonyl chloride with methyl glycinate in the presence of a base such as triethylamine. The reaction proceeds through an amide bond formation and results in the formation of MITC as a white crystalline solid. The purity and yield of the compound can be improved by using appropriate purification techniques such as recrystallization and column chromatography.

Scientific Research Applications

MITC has been extensively studied for its potential use in scientific research. It is known to exhibit a wide range of biological activities such as anti-inflammatory, anti-tumor, and anti-microbial properties. MITC has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. It has also been found to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. MITC has been used as a tool compound to study the mechanism of action of various biological targets such as proteases and kinases.